Cas no 1314394-96-1 (2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• CAS No: 1314394-96-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD20230745
• CID: 4583375
• PubChem ID: 71305895
• Update Time: 2025-06-28

2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Boc-octahydrocyclopenta[c]-pyrrole-3a-carboxylic acid
• 2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-3A-CARBOXYLIC ACID
• 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• 2-(Boc)-octahydrocyclopenta[c]pyrrole-3a-carboxylic Acid
• 2-Boc-octahydrocyclopenta[c]-pyrrole-3a-carboxylicacid
• 2-(TERT-BUTOXYCARBONYL)-HEXAHYDROCYCLOPENTA[C]PYRROLE-3A-CARBOXYLIC ACID
• SB20447
• MFCD20230745
• PB38725
• 2-Boc-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• CS-15611
• AKOS023833580
• EN300-193355
• D72283
• P12709
• 1314394-96-1
• CS-0057491

• MDL： MFCD20230745
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-9-5-4-6-13(9,8-14)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： MNUNPDQAOUQRMY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2(C(O)=O)CCCC2C1

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid

Introduction to 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid (CAS No. 1314394-96-1)

2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid, identified by its CAS number 1314394-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a complex fused ring system that makes it a promising candidate for various biochemical applications. The presence of a tert-butoxy carbonyl (Boc) protecting group in its structure underscores its utility as an intermediate in the synthesis of more intricate molecules, particularly in the development of bioactive agents.

The octahydrocyclopenta[c]pyrrole core of this compound is a seven-membered saturated heterocycle fused to a five-membered piperidine-like ring. This unique structural motif is reminiscent of several naturally occurring alkaloids and pharmacologically active scaffolds, which has spurred interest in its potential biological roles. The 3a-carboxylic acid functionality at the terminal position not only provides a site for further derivatization but also suggests possible interactions with biological targets, such as enzymes or receptors, through hydrogen bonding or ionic interactions.

In recent years, the demand for high-quality intermediates in drug discovery has led to an increased focus on compounds like 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid. The Boc group, in particular, is widely employed in peptide synthesis and medicinal chemistry due to its stability under various reaction conditions and its ability to protect carboxylic acid groups from unwanted side reactions. This characteristic makes the compound invaluable for constructing peptidomimetics or for use in multi-step syntheses where selective functionalization is required.

One of the most compelling aspects of this compound is its potential application in the synthesis of neuroactive compounds. The cyclopenta[c]pyrrole scaffold has been identified as a key structural element in several molecules with demonstrated effects on central nervous system (CNS) function. Researchers have been exploring derivatives of this core structure to develop novel therapeutic agents for neurological disorders, including depression, anxiety, and neurodegenerative diseases. The Boc-protected derivative offers a versatile platform for such explorations, allowing chemists to modify other parts of the molecule while safeguarding the carboxylic acid moiety.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The octahydrocyclopenta[c]pyrrole scaffold is no exception, with studies suggesting that it can serve as a basis for molecules with anti-inflammatory, analgesic, and even anticancer properties. The introduction of functional groups such as carboxylic acids and amides enhances the compound’s reactivity and opens up possibilities for further chemical manipulation.

Recent advancements in synthetic methodologies have made it easier to access complex heterocyclic structures like 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct these intricate frameworks with high precision and yield. These improvements have not only facilitated academic research but also accelerated the development of novel pharmaceuticals.

The use of computational chemistry has further enhanced the understanding of how 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid might interact with biological targets. Molecular modeling studies can predict binding affinities and identify key residues involved in molecular recognition. Such insights are crucial for designing molecules with improved efficacy and reduced side effects. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and fine-tune molecular properties.

In conclusion, 2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid (CAS No. 1314394-96-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting neurological disorders. With ongoing research into its potential applications and continued improvements in synthetic techniques, this compound is poised to play a crucial role in the development of next-generation therapeutics.